2-(4-Cyanophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 4-(3-hydroxypyridin-2-yl)benzonitrile
• InChI: InChI=1S/C12H8N2O/c13-8-9-3-5-10(6-4-9)12-11(15)2-1-7-14-12/h1-7,15H
• InChI Key: UPWIWQRQNIYYOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC=C(C=C2)C#N)O
• Molecular Formula: C12H8N2O
• DSSTOX Substance ID: DTXSID40682546
• Molecular Weight: 196.20 g/mol
• CAS RN: 910649-33-1

Description

2-(4-Cyanophenyl)-3-hydroxypyridine, 95% (2-CYP-3-H) is a synthetic compound composed of two aromatic rings, a phenyl group, and a pyridine ring. It is a white crystalline solid with a melting point of 144-147°C and a boiling point of 248-250°C. 2-CYP-3-H is a widely used reagent in the synthesis of organic compounds, as well as in scientific research.

Scientific Research Applications

2-(4-Cyanophenyl)-3-hydroxypyridine, 95% has multiple scientific research applications. It is used as a catalyst in the synthesis of a variety of organic compounds, including heterocyclic compounds, pharmaceuticals, and dyes. It is also used in the synthesis of polymers and in the production of polyurethane foams. Additionally, 2-(4-Cyanophenyl)-3-hydroxypyridine, 95% is used in the synthesis of fluorescent dyes, which are used in biological imaging.

Mechanism of Action

2-(4-Cyanophenyl)-3-hydroxypyridine, 95% acts as a nucleophile, meaning it is capable of donating electrons to form a chemical bond. It can react with other molecules to form new compounds through a variety of mechanisms, including nucleophilic substitution, addition-elimination, and condensation.
Biochemical and Physiological Effects
2-(4-Cyanophenyl)-3-hydroxypyridine, 95% has not been studied extensively for its biochemical and physiological effects. However, it is known to be non-toxic and non-irritating. In addition, 2-(4-Cyanophenyl)-3-hydroxypyridine, 95% has been shown to have antioxidant and anti-inflammatory properties in laboratory experiments.

Advantages and Limitations for Lab Experiments

2-(4-Cyanophenyl)-3-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and highly soluble in organic solvents. Additionally, it is stable under a variety of conditions and is not prone to decomposition. However, 2-(4-Cyanophenyl)-3-hydroxypyridine, 95% is sensitive to light and air, so it should be stored in a dark, airtight container.

Future Directions

The potential future directions for 2-(4-Cyanophenyl)-3-hydroxypyridine, 95% are numerous. It could be used in the development of new pharmaceuticals and polymers, as well as in the synthesis of fluorescent dyes for biological imaging. Additionally, further research could be done to investigate its anti-inflammatory and antioxidant properties, as well as its potential applications in the treatment of diseases. Finally, 2-(4-Cyanophenyl)-3-hydroxypyridine, 95% could be used to develop new catalysts for the synthesis of organic compounds.

Synthesis Methods

2-(4-Cyanophenyl)-3-hydroxypyridine, 95% is synthesized through a three-step process. First, 4-cyanophenol is reacted with sodium hydroxide to form a sodium salt. Then, this sodium salt is reacted with hydrochloric acid to produce 2-(4-Cyanophenyl)-3-hydroxypyridine, 95%. Finally, the product is purified by recrystallization.